2H-Pyran, tetrahydro-2-[[2-(1-naphthalenyl)-2-propenyl]oxy]-

• CAS No.: 853401-63-5
• Molecular Formula: C18H20O2
• Molecular Weight: 268.3 g/mol
• IUPAC Name: 2-(2-naphthalen-1-ylprop-2-enoxy)oxane
• InChI: InChI=1S/C18H20O2/c1-14(13-20-18-11-4-5-12-19-18)16-10-6-8-15-7-2-3-9-17(15)16/h2-3,6-10,18H,1,4-5,11-13H2
• InChI Key: ZWWNUFJHYQDRHE-UHFFFAOYSA-N
• Canonical SMILES: C=C(COC1CCCCO1)C2=CC=CC3=CC=CC=C32

Description

The compound 2H-Pyran, tetrahydro-2-[[2-(1-naphthalenyl)-2-propenyl]oxy]- features a tetrahydropyran (THP) backbone modified with a bulky naphthalenyl-propenyl ether substituent. The naphthalene moiety (C₁₀H₇) and propenyl (allyl, C₃H₅) group contribute to an estimated molecular formula of C₁₈H₂₀O₂ and a molecular weight of 276.35 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2-(Naphthalen-1-yl)allyl)oxy)tetrahydro-2H-pyran typically involves the reaction of naphthalen-1-yl allyl alcohol with tetrahydro-2H-pyran under specific conditions. One common method includes the use of a base catalyst to facilitate the nucleophilic substitution reaction, where the hydroxyl group of the naphthalen-1-yl allyl alcohol is replaced by the tetrahydropyran moiety .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-((2-(Naphthalen-1-yl)allyl)oxy)tetrahydro-2H-pyran can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be used to modify the double bonds or aromatic rings.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the allyl or naphthalene moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthalen-1-yl allyl ketone, while reduction could produce a fully saturated tetrahydropyran derivative.

Scientific Research Applications

Chemistry

• Building Block for Organic Synthesis :
  • The compound serves as a precursor for synthesizing more complex organic molecules. Its unique structure allows for various modifications that can lead to new compounds with desirable properties.

Biology

• Anticancer Activity :
  • Research indicates that compounds with the pyran scaffold exhibit significant anticancer properties. For example, derivatives have shown the ability to induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK and PI3K/Akt .
• Neuroprotective Effects :
  • Studies have demonstrated that 2H-Pyran derivatives can protect neuronal cells from oxidative stress, a critical factor in neurodegenerative diseases like Alzheimer's disease. Mechanisms include modulation of tau phosphorylation pathways .
• Antimicrobial Activity :
  • The antimicrobial potential of this compound has been explored, showing effectiveness against various bacterial strains, indicating its potential as a lead for developing new antibiotics .

Industrial Applications

• Production of Specialty Chemicals :
  • The compound may be used in the synthesis of specialty chemicals and materials with unique properties due to its dual functionality from both the naphthalene and tetrahydropyran moieties.

Case Studies

Study	Findings
Chiu et al. (2021)	Demonstrated neuroprotective effects via modulation of PKA and ERK signaling pathways in tau cell models.
Hassan et al. (2016)	Highlighted the anticancer properties of pyran-based compounds through apoptosis induction in breast cancer cells.
Garkavtsev et al. (2011)	Reported antimicrobial activity against Gram-positive bacteria using pyran derivatives.

Mechanism of Action

The mechanism by which 2-((2-(Naphthalen-1-yl)allyl)oxy)tetrahydro-2H-pyran exerts its effects involves interactions with molecular targets such as enzymes or receptors. The naphthalene moiety can engage in π-π stacking interactions, while the tetrahydropyran ring may participate in hydrogen bonding or hydrophobic interactions. These interactions can modulate the activity of biological pathways and influence the compound’s overall effect.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituent
2H-Pyran, tetrahydro-2-(2-propynyloxy)-	6089-04-9	C₈H₁₂O₂	140.18	Propynyl (alkyne) ether
2H-Pyran, tetrahydro-4-methyl-2-(2-methyl-1-propenyl)-	16409-43-1	C₁₀H₁₈O	154.25	Methyl-propenyl
2H-Pyran, tetrahydro-2-(1-phenylethoxy)	105966-39-0	C₁₃H₁₈O₂	206.28	Phenylethoxy
2H-Pyran, 2-(9-decynyloxy)tetrahydro-	19754-58-6	C₁₅H₂₆O₂	238.37	Long-chain alkyne (decynyl) ether
2H-Pyran, tetrahydro-2-(4-methylphenoxy)-	13481-09-9	C₁₂H₁₆O₂	192.25	Methylphenoxy (aromatic ether)
Target Compound	Not Available	C₁₈H₂₀O₂ (est.)	276.35 (est.)	Naphthalenyl-propenyl ether

Key Observations :

• Substituent Complexity : The target compound’s naphthalenyl-propenyl group introduces significant steric bulk and aromaticity compared to smaller substituents like propynyl () or methyl-propenyl ().
• Molecular Weight : The estimated MW (276.35 g/mol) exceeds most analogs, suggesting higher boiling points and lower volatility .

Physicochemical Properties

• Boiling Point : For simpler derivatives like 2H-Pyran, tetrahydro-2-(2-propynyloxy)- , the boiling point is reported as 337.20 K at 1 kPa (). The target compound’s larger substituent likely increases boiling point due to higher molecular weight and intermolecular forces.
• Solubility : Aromatic substituents (e.g., naphthalene) reduce water solubility compared to aliphatic ethers (e.g., isopropoxy in ). The target compound is expected to be lipophilic, favoring organic solvents.
• Stability: The allyl (propenyl) group may confer reactivity toward electrophilic addition or oxidation, unlike stable ethers like methylphenoxy ().

Analytical and Spectral Data

• Mass Spectrometry : Naphthalene-containing compounds exhibit distinct fragmentation patterns, such as loss of the naphthalenyl group (m/z ~128), compared to aliphatic fragments in tetrahydro-4-methyl-2-(2-methyl-1-propenyl)-2H-pyran ().
• UV-Vis Spectroscopy: The naphthalene moiety absorbs strongly in the 250–300 nm range, a feature absent in non-aromatic analogs like 2-(9-decynyloxy)tetrahydro-2H-pyran ().

Biological Activity

2H-Pyran, tetrahydro-2-[[2-(1-naphthalenyl)-2-propenyl]oxy]- (CAS Number: 11323145) is a compound that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current state of research.

Chemical Structure and Properties

The chemical formula for this compound is $C_{18}H_{20}O_{2}$ with a molecular weight of 284.35 g/mol. The structure features a pyran ring fused with a naphthalene moiety, which is critical for its biological activity. The presence of the propenyl group enhances its reactivity and interaction with biological targets.

Anticancer Activity

Research indicates that compounds containing the pyran scaffold exhibit significant anticancer properties. For instance, studies have shown that similar compounds can induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK and PI3K/Akt pathways. A study highlighted that derivatives of pyran can inhibit tumor growth in various cancer models, demonstrating their potential as chemotherapeutic agents .

Neuroprotective Effects

Neuroprotective properties have also been attributed to 2H-Pyran derivatives. These compounds have been observed to protect neuronal cells from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases such as Alzheimer's disease (AD). In particular, the modulation of tau phosphorylation pathways has been noted as a mechanism through which these compounds exert their neuroprotective effects .

Antimicrobial Activity

The antimicrobial potential of 2H-Pyran derivatives has been explored in various studies. Compounds similar to 2H-Pyran have shown effectiveness against a range of bacterial strains, suggesting that they may serve as leads for developing new antibiotics .

The biological activity of 2H-Pyran can be attributed to several mechanisms:

• Signal Transduction Modulation : Compounds can influence cellular signaling pathways that regulate cell survival and proliferation.
• Oxidative Stress Reduction : By acting as antioxidants, they mitigate oxidative damage in cells.
• Apoptosis Induction : They can trigger programmed cell death in cancerous cells through various biochemical pathways.

Case Studies

Study	Findings
Chiu et al. (2021)	Demonstrated neuroprotective effects via modulation of PKA and ERK signaling pathways in tau cell models.
Hassan et al. (2016)	Highlighted the anticancer properties of pyran-based compounds through apoptosis induction in breast cancer cells.
Garkavtsev et al. (2011)	Reported antimicrobial activity against Gram-positive bacteria using pyran derivatives.